1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione

• IUPAC Name: 1-(2,5-dimethoxyphenyl)pyrrole-2,5-dione
• InChI: InChI=1S/C12H11NO4/c1-16-8-3-4-10(17-2)9(7-8)13-11(14)5-6-12(13)15/h3-7H,1-2H3
• InChI Key: FKTMIANXGGJMNY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)N2C(=O)C=CC2=O
• Molecular Formula: C12H11NO4
• DSSTOX Substance ID: DTXSID90346904
• Molecular Weight: 233.22 g/mol
• CAS No.: 40783-24-2

Description

1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione is a useful research compound. Its molecular formula is C12H11NO4 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

• Synthesis via Oxidative Decarboxylation-Friedel—Crafts Reaction : The compound 1-(2,5-Dimethoxyphenyl)-1H-pyrrole-2,5-dione has been synthesized through a one-pot oxidative decarboxylation-Friedel—Crafts reaction, demonstrating its utility in complex chemical synthesis processes (Fan, Li, & Wang, 2009).

Material Science and Corrosion Inhibition

• Inhibition of Carbon Steel Corrosion : Derivatives of 1H-pyrrole-2,5-dione, including close analogs of the target compound, have been shown to be effective corrosion inhibitors for carbon steel in hydrochloric acid, highlighting its potential applications in material science and industrial maintenance (Zarrouk et al., 2015).

Pharmaceutical Research

• PGE(2) Production Inhibition : Studies on 1H-pyrrole-2,5-dione derivatives have demonstrated strong inhibitory activities on PGE(2) production in macrophage cells, suggesting potential pharmaceutical applications in the management of inflammation (Moon et al., 2010).

Photoluminescent Materials

• Photoluminescent Conjugated Polymers : Research indicates that polymers containing 1,4-dioxo-3,6-diphenylpyrrolo[3,4-c]pyrrole (a structural analog) exhibit strong photoluminescence, suggesting applications in electronic and photonic materials (Beyerlein & Tieke, 2000).

Solubility and Solvent Effects

• Solubility Studies : Research on the solubility of 1-(2-bromo-phenyl)-pyrrole-2,5-dione in various solvents provides insights into the physicochemical properties of structurally related compounds, which is crucial for formulation and process design in various industries (Li, Li, Gao, & Lv, 2019).

Anti-Inflammatory Agents

• Potential Anti-Inflammatory Applications : A study on 1H-pyrrole-2,5-dione derivatives showed significant inhibition of pro-inflammatory cytokines, suggesting their potential as anti-inflammatory agents (Paprocka et al., 2022).

Mechanism of Action

and a molecular weight of approximately 180.2 g/mol .

Target of Action:

For instance, 4-Bromo-2,5-dimethoxyphenethylamine (2C-B) , which shares structural similarities, acts as a partial agonist at both the 5-hydroxytryptamine receptor 2A (5-HT2A) and 5-hydroxytryptamine receptor 2C (5-HT2C) in humans . These receptors are part of the serotonin receptor family and play essential roles in neurotransmission and various physiological processes.

Pharmacokinetics:

• Metabolism : Oxidative deamination may lead to metabolites such as 2-(4-bromo-2,5-dimethoxyphenyl)-ethanol (BDMPE) and 4-bromo-2,5-dimethoxyphenylacetic acid (BDMPAA) .

Safety and Hazards

The safety data sheet for a similar compound, 1-(2,5-DIMETHOXYPHENYL)ETHANOL, provides information on its safety and hazards.

Future Directions

The future directions of research on similar compounds could involve further exploration of their synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards.